Cas no 1523570-95-7 (3-amino-1-methyl-1,2-dihydropyridin-2-one hydrochloride)

3-Amino-1-methyl-1,2-dihydropyridin-2-one hydrochloride is a heterocyclic organic compound featuring a dihydropyridinone core with an amino substituent and a methyl group at the 1-position. The hydrochloride salt enhances its stability and solubility, making it suitable for synthetic applications in pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting nitrogen-containing heterocycles. Its well-defined structure and high purity ensure consistent reactivity in nucleophilic and electrophilic transformations. The presence of both amino and carbonyl functionalities allows for further derivatization, facilitating the development of novel compounds with potential therapeutic or industrial applications.
3-amino-1-methyl-1,2-dihydropyridin-2-one hydrochloride structure
1523570-95-7 structure
Product Name:3-amino-1-methyl-1,2-dihydropyridin-2-one hydrochloride
CAS No:1523570-95-7
MF:C6H9ClN2O
MW:160.6015
MDL:MFCD27986870
CID:2093148
Update Time:2025-06-08

3-amino-1-methyl-1,2-dihydropyridin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-1-methylpyridin-2(1H)-one hydrochloride
    • 3-amino-1-methyl-1,2-dihydropyridin-2-one hydrochloride
    • 3-Amino-1-methylpyridin-2(1H)-one hcl
    • AK165118
    • 2(1H)-Pyridinone, 3-amino-1-methyl-, hydrochloride (1:1)
    • SB10154
    • OR70159
    • AX8336270
    • 3-amino-1-methylpyridin-2-one;hydrochloride
    • 3-Amino-1-methyl-2(1H)-pyridin-2-one HCl
    • 3-Amino-1-methylpyridin-2(1H)-one hydrochloride, AldrichCPR
    • MDL: MFCD27986870
    • Inchi: 1S/C6H8N2O.ClH/c1-8-4-2-3-5(7)6(8)9;/h2-4H,7H2,1H3;1H
    • InChI Key: JZVICGAMXLJCEN-UHFFFAOYSA-N
    • SMILES: Cl[H].O=C1C(=C([H])C([H])=C([H])N1C([H])([H])[H])N([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Topological Polar Surface Area: 46.3

3-amino-1-methyl-1,2-dihydropyridin-2-one hydrochloride Pricemore >>

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